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Compound of Interest

Compound Name: PU139

Cat. No.: B1678330

PU139 Technical Support Center

This technical support guide provides detailed information on the solubility of PU139 in DMSO
and cell culture media, along with troubleshooting advice and experimental protocols for
researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing PU139 stock solutions?

Al: The recommended solvent for PU139 is dimethyl sulfoxide (DMSO). It is best to use fresh,
moisture-free DMSO, as absorbed moisture can reduce the solubility of the compound.[1]

Q2: I'm having trouble dissolving PU139 in DMSO. What can | do?

A2: If you observe that PU139 is not fully dissolving, you can try the following methods to aid
dissolution:

e Warming: Gently warm the solution to 37°C or up to 60°C.[2][3]
e Sonication: Use an ultrasonic bath to oscillate the solution for several minutes.[2][3][4]

o Vortexing: Mix the solution vigorously.[4] For optimal results, a combination of these
methods, such as warming followed by sonication, can be effective.[3][4]

Q3: My PU139 solution precipitated after | diluted the DMSO stock in my aqueous cell culture
medium. How can | resolve this?
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A3: It is a common issue for compounds dissolved in a high concentration of an organic solvent
to precipitate when diluted into an agueous medium.[4] To redissolve the precipitate, you can
vortex, sonicate, or gently warm the solution in a 37°C water bath.[4] Ensure the precipitate is
completely redissolved before adding it to your cells. To prevent this, it is recommended to
dilute the stock solution directly into the culture medium immediately before use.[5]

Q4: What is the maximum concentration of DMSO that is safe for my cells in culture?

A4: The final concentration of DMSO in your cell culture medium should be kept as low as
possible to avoid toxicity. While tolerance is cell-line dependent, a final DMSO concentration
above 0.5% is often toxic, and concentrations as high as 5% or 10% are cytotoxic to many cell
types.[6][7] For sensitive cell lines or long-term experiments, it is advisable to keep the final
DMSO concentration at or below 0.1%.[5][8] It is always best practice to include a vehicle
control (medium with the same final concentration of DMSQO) in your experiments.

PU139 Solubility Data

The solubility of PU139 can vary based on the specific batch and the purity of the solvent. The
following table summarizes available data.

. Molar
Concentration . .
Solvent Concentration Conditions
(mg/mL)
(mM)
Use fresh, moisture-
DMSO 8 mg/mL 32.48 mM
free DMSO.[1]
Requires sonication
DMSO 12.5 mg/mL 50.76 mM and warming to 60°C.
[3]
The compound has
low solubility in
aqueous media. Dilute
Cell Culture Media Low Solubility - from a concentrated

DMSO stock
immediately before

use.[5]
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Experimental Protocols

1. Preparation of a Concentrated PU139 Stock Solution in DMSO

This protocol describes how to prepare a 10 mM stock solution of PU139 (Molecular Weight:
246.26 g/mol ).

o Materials: PU139 powder, anhydrous DMSO, sterile microcentrifuge tubes.

e Procedure:

Weigh out the desired amount of PU139 powder. For example, to make 1 mL of a 10 mM
stock, you would need 2.46 mg of PU139.

Add the appropriate volume of anhydrous DMSO.

To aid dissolution, gently warm the tube to 37°C and use a sonicator or vortex until the
solid is completely dissolved.[4]

Aliquot the stock solution into smaller working volumes to avoid repeated freeze-thaw
cycles.[1][5]

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[2][3]

. Preparation of Working Solutions in Cell Culture Media

Materials: Concentrated PU139 DMSO stock solution, pre-warmed cell culture medium.

Procedure:

o Thaw your PU139 DMSO stock solution.

Calculate the volume of stock solution needed to achieve your desired final concentration
in the cell culture medium. Ensure the final DMSO concentration remains in a non-toxic
range (ideally <0.1%).

Add the calculated volume of the DMSO stock solution directly to the pre-warmed cell
culture medium immediately before adding it to the cells.[5]
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o Mix thoroughly by gentle inversion or pipetting. If any precipitation occurs, briefly sonicate
or warm the solution.[4]

Signaling Pathway and Experimental Workflow

PU139 is a potent pan-histone acetyltransferase (HAT) inhibitor. It blocks the activity of several
key HATSs, including Gen5, PCAF, CBP, and p300, which are responsible for acetylating histone
proteins. This inhibition prevents the transfer of acetyl groups to histones, a critical process in
epigenetic regulation of gene expression.

Experimental Workflow PU139 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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